Cas no 87636-30-4 (2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol)

• Product Name: 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol
• CAS No: 87636-30-4
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 992756
• PubChem ID: 13032476
• Update Time: 2025-06-08

2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, -alpha--(1-methylethyl)-
• 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol
• CID 13032476
• 2-Thiazolemethanol, α-(1-methylethyl)-

• Inchi： 1S/C7H11NOS/c1-5(2)6(9)7-8-3-4-10-7/h3-6,9H,1-2H3
• InChI Key： RRWNEXWOJPWJAI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Topological Polar Surface Area: 61.4

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 115-116 °C(Press: 15 Torr)
• pka: 12.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol

Professional Introduction to Compound with CAS No. 87636-30-4 and Product Name: 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol

The compound identified by the CAS number 87636-30-4 and the product name 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motif, has garnered attention due to its potential applications in drug discovery and development. The presence of a thiazole ring fused with a propyl chain and a methyl substituent at the 2-position of the thiazole moiety contributes to its distinctive chemical properties, making it a promising candidate for further exploration.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that leverage heterocyclic compounds for their biological activity. Thiazole derivatives, in particular, have shown remarkable promise in this regard. The thiazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol, builds upon this foundation by incorporating additional functional groups that may enhance its pharmacological profile.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The methyl group at the 2-position of the thiazole ring can influence electronic properties and steric hindrance, while the propyl chain extending from the 1-position introduces additional conformational flexibility. These structural features are critical for optimizing binding affinity and selectivity when designing drug candidates. Recent studies have demonstrated that modifications to heterocyclic compounds can significantly alter their biological activity, making it essential to carefully consider each structural element.

Current research in the field of heterocyclic chemistry has highlighted the importance of understanding the relationship between molecular structure and biological function. Computational modeling and experimental techniques have been employed to elucidate how different substituents affect the behavior of these compounds in vitro and in vivo. For instance, studies on thiazole derivatives have revealed that certain structural motifs can enhance drug-like properties such as solubility, metabolic stability, and cell membrane permeability. The compound 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol is being investigated under these frameworks to assess its potential as a lead molecule for further development.

The synthesis of 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include the formation of the thiazole ring followed by functionalization with the propyl chain and methyl group. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and cross-coupling reactions are often employed to construct the desired molecular framework efficiently.

Pharmacokinetic studies are crucial for evaluating how a compound behaves within an organism. The metabolic stability of 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol has been a focus of recent research, as it directly impacts its bioavailability and therapeutic efficacy. Investigations into its degradation pathways have provided insights into potential side effects and interactions with other drugs. Additionally, pharmacodynamic studies aim to understand how this compound interacts with biological targets at the molecular level. These studies are essential for determining its mechanism of action and potential therapeutic applications.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical structure makes it suitable for use as an intermediate in synthesizing more complex molecules with enhanced biological activity. Researchers are exploring its utility in developing novel agrochemicals and materials science applications where heterocyclic compounds play a significant role. The versatility of thiazole derivatives continues to drive innovation across multiple industries.

Regulatory considerations are an integral part of bringing any new chemical entity into practical use. Ensuring compliance with safety standards and guidelines is essential for both clinical development and industrial applications. The synthesis and handling of 2-methyl-1-(1,3-thiazol-2-yl)propan-1-ol must adhere to strict protocols to minimize risks associated with chemical exposure while maximizing efficiency in research and production processes.

Future directions for research on this compound include exploring its interactions with specific biological targets relevant to human health. By leveraging high-throughput screening technologies and structure-based drug design approaches, scientists aim to identify new therapeutic opportunities for 2-methyl-1-(1,3-thiazol-2-y l)propan -1 -ol . Additionally , advancements in green chemistry principles may lead to more sustainable synthetic routes , reducing environmental impact without compromising quality or yield .

In conclusion,87636 -30 -4and its corresponding product name, 2 -methyl - 1 -( 1 ,3 -thia z ol - 2 -y l ) pro pan - 1 - o l, represent an exciting avenue for innovation in pharmaceutical chemistry . Their unique structural features offer numerous possibilities for developing novel therapeutics , intermediates , an d other valuable chemical entities . As research progresses , it is anticipated that further insights will emerge regarding their full potential across various scientific domains . p >